1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine

• Molecular Formula: C23H24FNO2
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-[[2-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-(4-methylphenyl)methanamine
• InChI: InChI=1S/C23H24FNO2/c1-17-6-8-18(9-7-17)14-25-15-20-4-3-5-22(26-2)23(20)27-16-19-10-12-21(24)13-11-19/h3-13,25H,14-16H2,1-2H3
• InChI Key: VOOHAAUIMYJEQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCC2=C(C(=CC=C2)OC)OCC3=CC=C(C=C3)F

Description

1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine is a complex organic compound with a molecular formula of C23H24FNO2. This compound is characterized by the presence of a fluorobenzyl group, a methoxyphenyl group, and a methylbenzylamine moiety. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine involves several steps. One common method includes the reaction of 4-fluorobenzylamine with 3-methoxyphenol in the presence of a suitable base to form the intermediate compound. This intermediate is then reacted with 4-methylbenzyl chloride under specific conditions to yield the final product . Industrial production methods often involve optimizing these reaction conditions to achieve higher yields and purity while minimizing environmental impact .

Chemical Reactions Analysis

1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles such as hydroxide or alkoxide ions.

Scientific Research Applications

1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine is utilized in various scientific research fields:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including interactions with specific enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(4-methylbenzyl)methanamine can be compared with similar compounds such as:

1-{2-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-N-(2-furylmethyl)methanamine: This compound has a similar structure but with a furylmethyl group instead of a methylbenzyl group.

1-{2-[(4-fluorobenzyl)oxy]-1-naphthyl}-N-(4-methylbenzyl)methanamine: This compound features a naphthyl group in place of the methoxyphenyl group.

4-((4-fluorobenzyl)oxy)phenylboronic acid: This compound contains a boronic acid group instead of the methanamine moiety.